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Compound of Interest

Compound Name: Ethyl thiazol-2-ylglycinate

Cat. No.: B15223357 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Information regarding the specific molecule "ethyl thiazol-2-ylglycinate" is not

readily available in the surveyed literature. This guide focuses on the closely related and well-

documented compound, Ethyl 2-(2-aminothiazol-4-yl)glyoxylate, and other relevant thiazole

derivatives to provide a comprehensive technical overview for research and development.

Introduction
Thiazole-containing compounds are a cornerstone in medicinal chemistry, forming the

structural core of numerous therapeutic agents. The thiazole ring, a five-membered heterocycle

with nitrogen and sulfur atoms, is a versatile scaffold known for its diverse biological activities,

including antimicrobial, anti-inflammatory, and anticancer properties. This technical guide

provides an in-depth look at ethyl thiazolecarboxylate derivatives, with a specific focus on Ethyl

2-(2-aminothiazol-4-yl)glyoxylate, a key intermediate in the synthesis of various bioactive

molecules.

Core Compound Profile: Ethyl 2-(2-aminothiazol-4-
yl)glyoxylate
This section details the molecular and physical properties of Ethyl 2-(2-aminothiazol-4-

yl)glyoxylate, a significant building block in pharmaceutical synthesis.
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Property Value Citation(s)

Molecular Formula C₇H₈N₂O₃S [1][2]

Molecular Weight 200.22 g/mol [1][2]

CAS Number 64987-08-2 [1][2]

IUPAC Name
ethyl 2-(2-amino-1,3-thiazol-4-

yl)-2-oxoacetate
[2]

Synonyms

Ethyl 2-amino-4-

thiazoleglyoxylate, (2-Amino-

1,3-thiazol-4-yl)(oxo)acetic

Acid Ethyl Ester

[1]

Physical Form Solid

Melting Point >148°C (decomposes) [1]

Solubility
Soluble in DMSO and

Methanol
[1]

Experimental Protocols
The synthesis of thiazole derivatives often employs the well-established Hantzsch thiazole

synthesis. Below are generalized protocols for the synthesis of related ethyl

thiazolecarboxylate compounds.

1. Hantzsch Synthesis of Ethyl 2-aminothiazole-4-carboxylate

This method involves the condensation of an α-halocarbonyl compound with a thioamide.

Materials:

Ethyl bromopyruvate

Thiourea

Ethanol (solvent)
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Procedure:

Dissolve thiourea in ethanol in a round-bottom flask.

Add ethyl bromopyruvate to the solution dropwise while stirring.

Reflux the reaction mixture for several hours. The progress of the reaction can be

monitored by thin-layer chromatography (TLC).

After completion, cool the reaction mixture to room temperature.

The product, ethyl 2-aminothiazole-4-carboxylate, will precipitate out of the solution.

Filter the solid, wash with cold ethanol, and dry under vacuum to obtain the purified

product.

2. Synthesis of Ethyl 2-(thiazol-2-ylamino)acetate

Materials:

2-aminothiazole

Bromoethyl acetate

Sodium bicarbonate

Ethanol (solvent)

Procedure:

Combine 2-aminothiazole, bromoethyl acetate, and sodium bicarbonate in absolute

ethanol.

Reflux the mixture for approximately 8 hours.[3]

After cooling, pour the reaction mixture into cold water.

The product will separate as an oil. Extract the aqueous mixture with diethyl ether.
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Dry the ether extract over anhydrous magnesium sulfate and evaporate the solvent to

yield the oily product, ethyl 2-(thiazol-2-ylamino)acetate.[3]

Visualization of Synthetic Pathway
The following diagram illustrates a generalized workflow for the Hantzsch synthesis of a

substituted thiazole.
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Generalized Hantzsch Thiazole Synthesis Workflow.

Applications in Drug Development and Research
Ethyl thiazolecarboxylate derivatives are pivotal intermediates in the synthesis of a wide array

of pharmacologically active compounds.

Antibacterial Agents: Ethyl 2-(2-aminothiazol-4-yl)glyoxylate is a crucial building block in the

synthesis of cephalosporin antibiotics. The aminothiazole moiety is a common feature in the

side chains of third and fourth-generation cephalosporins, enhancing their antibacterial

spectrum and potency.

Anti-inflammatory and Antiallergic Agents: This class of compounds has been utilized in the

development of novel anti-inflammatory and antiallergic drugs.[1] The thiazole nucleus can

be modified to interact with various biological targets involved in inflammatory pathways.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://ejchem.journals.ekb.eg/article_178859_ef02b6bcd997ae7eeadaa782617bcfe9.pdf
https://www.benchchem.com/product/b15223357?utm_src=pdf-body-img
https://www.usbio.net/biochemicals/164069/Ethyl%202-/data-sheet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15223357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anticancer Drug Discovery: The 2-aminothiazole scaffold is a privileged structure in the

design of anticancer agents.[4] Derivatives have been synthesized and evaluated for their

ability to inhibit cancer cell proliferation through various mechanisms, including the disruption

of signaling pathways crucial for tumor growth.

Signaling Pathway Modulation: Thiazole-containing molecules have been shown to interact

with a variety of biological targets, including enzymes and receptors, thereby modulating

cellular signaling pathways.[5] Their ability to engage in hydrogen bonding and other non-

covalent interactions makes them effective ligands for protein binding sites. Research in this

area continues to uncover new therapeutic applications for this versatile class of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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